Cas no 199171-93-2 (3-nitro-4-propylbenzoic acid)

• Product Name: 3-nitro-4-propylbenzoic acid
• CAS No: 199171-93-2
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• MDL: MFCD18826060
• CID: 1023085
• PubChem ID: 15521637
• Update Time: 2025-04-20

3-nitro-4-propylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-nitro-4-propyl- (9CI)
• 3-nitro-4-propylbenzoic acid
• 199171-93-2
• 3-Nitro4-propyl-benzoic acid
• 3-Nitro-4-propyl-benzoic Acid
• DB-285648
• Z3244886033
• SCHEMBL6180268
• EN300-9535864
• GXRWLPVXYJGNTK-UHFFFAOYSA-N
• Benzoic acid, 3-nitro-4-propyl-

• MDL： MFCD18826060
• Inchi： 1S/C10H11NO4/c1-2-3-7-4-5-8(10(12)13)6-9(7)11(14)15/h4-6H,2-3H2,1H3,(H,12,13)
• InChI Key： GXRWLPVXYJGNTK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(=O)O)C=CC=1CCC)=O

Computed Properties

• Exact Mass: 209.06883
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 80.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives